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Compound of Interest

Compound Name: PPC-NHS ester

Cat. No.: B026394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for PPC-
NHS ester, a crucial bifunctional linker in the development of Antibody-Drug Conjugates

(ADCs). The information presented herein is intended to equip researchers and drug

development professionals with the necessary knowledge to handle this reagent safely and

effectively in a laboratory setting.

Chemical and Physical Properties
PPC-NHS ester, or 2,5-Dioxopyrrolidin-1-yl 3-(pyridin-2-yldisulfanyl)butanoate, is a cleavable

ADC linker. Its key properties are summarized in the table below.

Property Value

Chemical Formula C₁₃H₁₄N₂O₄S₂

Molecular Weight 326.40 g/mol [1]

Appearance White to off-white solid

Solubility

Soluble in DMSO (≥ 2.5 mg/mL) and a mixture

of 10% DMSO and 90% corn oil (≥ 2.5 mg/mL)

[1]
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Safety and Hazard Information
While a specific Material Safety Data Sheet (MSDS) for PPC-NHS ester is not publicly

available, data from structurally similar NHS ester compounds indicate potential hazards. Users

should handle this reagent with caution, assuming it may possess similar hazardous properties.

Hazard Category
GHS Classification
(Inferred)

Precautionary Statements
(Inferred)

Acute Oral Toxicity Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation.

First Aid Measures (Inferred from similar compounds):

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

In Case of Skin Contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.
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Proper handling and storage are crucial to maintain the integrity and reactivity of PPC-NHS
ester and to ensure laboratory safety.

Condition Guideline

Storage (Powder) Store at -20°C for up to 3 years[1]

Storage (In Solvent)
Store at -80°C for up to 6 months or -20°C for

up to 1 month[2]

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE)
Wear protective gloves (e.g., nitrile), safety

glasses with side shields, and a lab coat.

Experimental Protocols
The following sections provide detailed methodologies for the use of PPC-NHS ester in the

synthesis of antibody-drug conjugates.

Preparation of Reagents
PPC-NHS Ester Stock Solution: Dissolve PPC-NHS ester in anhydrous dimethyl sulfoxide

(DMSO) to a concentration of 10 mg/mL.[3] This should be done immediately before use.

Antibody Solution: Prepare the antibody in a suitable buffer, such as 0.1 M sodium

bicarbonate buffer (pH 8.3-8.5), at a concentration of 2-10 mg/mL.[4] Buffers containing

primary amines (e.g., Tris) should be avoided as they will compete with the antibody for

reaction with the NHS ester.[5]

Antibody-PPC-NHS Ester Conjugation
This protocol outlines the general steps for conjugating PPC-NHS ester to an antibody. The

optimal molar ratio of linker to antibody may need to be determined empirically.

Reaction Setup: In a microcentrifuge tube, combine the antibody solution with the PPC-NHS
ester stock solution. A common starting point is a 5- to 20-fold molar excess of the NHS
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ester to the antibody.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle

stirring or rocking.[4] Alternatively, the reaction can be carried out on ice for 2 hours.[3]

Quenching: To stop the reaction, add a quenching reagent such as 1 M Tris-HCl or glycine to

a final concentration of 50-100 mM. This will react with any unreacted NHS ester. Incubate

for 15-30 minutes at room temperature.[3]

Purification of the Antibody-PPC Conjugate
Purification is essential to remove unreacted PPC-NHS ester and other small molecules.

Size-Exclusion Chromatography (SEC) / Gel Filtration: This is a common method for

separating the larger antibody conjugate from smaller, unreacted components. Use a

desalting column (e.g., Zeba™ Spin Desalting Columns) equilibrated with a suitable storage

buffer like phosphate-buffered saline (PBS).[3]

Dialysis: For larger volumes, dialysis can be used to remove small molecule impurities.

Dialyze against a large volume of PBS at 4°C with several buffer changes.

Waste Disposal
Waste containing PPC-NHS ester should be treated as hazardous chemical waste.

Quenching: Before disposal, quench any unreacted NHS ester by adding a buffer containing

primary amines (e.g., Tris or glycine) and allowing it to react for at least one hour.

Collection: Collect the quenched solution in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed contractor. Do not pour down the drain.[6]

Contaminated labware (e.g., pipette tips, tubes) should also be disposed of as hazardous

solid waste.[6]
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Signaling Pathway and Experimental Workflows
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Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis using PPC-NHS ester.
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Caption: Safe disposal workflow for PPC-NHS ester waste.
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Caption: Reaction pathway for the conjugation of PPC-NHS ester to an antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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